3-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(2-oxo-1H-pyridin-3-yl)benzamide
• InChI: InChI=1S/C12H10N2O2/c13-11(15)9-4-1-3-8(7-9)10-5-2-6-14-12(10)16/h1-7H,(H2,13,15)(H,14,16)
• InChI Key: ARRHDPKPCFLFHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CC=CNC2=O
• Molecular Formula: C12H10N2O2
• DSSTOX Substance ID: DTXSID30682757
• Molecular Weight: 214.22 g/mol
• CAS RN: 1261957-35-0

Description

3-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% is a chemical compound composed of a phenyl ring with an amino group and a carbonyl group attached, and a hydroxypyridine ring. This compound is a white or off-white crystalline solid with a melting point of 108-110°C and a boiling point of 227-228°C. It is soluble in water, ethanol, and methanol, and insoluble in ether. It is used in a variety of scientific research applications, including biochemical and physiological effects, and has several advantages and limitations for lab experiments.

Scientific Research Applications

3-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used to study the effects of various drugs on the central nervous system, including the effects of the drug diazepam on the GABAA receptor. It has also been used to study the effects of the drugs oninositol phosphate signaling pathways, as well as the effects of the drugs on calcium channel function. Additionally, it has been used to study the effects of the drugs on the mitochondrial permeability transition pore.

Mechanism of Action

The mechanism of action of 3-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed to interact with the GABAA receptor, a ligand-gated ion channel, to modulate the activity of the receptor. It is also believed to interact with other proteins and receptors to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% have not been fully studied. However, it is believed to have a sedative effect, as well as an anxiolytic effect. Additionally, it is believed to have an anticonvulsant effect and a muscle relaxant effect.

Advantages and Limitations for Lab Experiments

The use of 3-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% in lab experiments has several advantages and limitations. One advantage is that it is relatively inexpensive, making it an economical choice for research. Additionally, it is soluble in water, ethanol, and methanol, making it easy to use in a variety of experiments. However, it is insoluble in ether, making it difficult to use in certain experiments. Additionally, it has a relatively low melting point, making it difficult to use in experiments that require high temperatures.

Future Directions

The future directions for 3-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% research include further studying its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted to examine its potential therapeutic applications. Additionally, further research could be conducted to examine its potential interactions with other drugs and proteins. Finally, further research could be conducted to examine its potential uses in other areas, such as food and cosmetics.

Synthesis Methods

3-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95% can be synthesized using a two-step process. The first step involves the reaction of 4-aminobenzaldehyde with ethyl cyanoacetate in the presence of a base. This is followed by the reaction of the resulting product with hydroxylamine hydrochloride in an acidic medium, which yields the desired compound.